Cas no 2411237-70-0 (1-(2-chloropropanoyl)-7a-phenyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one)

• Product Name: 1-(2-chloropropanoyl)-7a-phenyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one
• CAS No: 2411237-70-0
• MF: C₁₅H₁₇ClN₂O₂
• MW: 292.760682821274
• CID: 6335938
• PubChem ID: 165767619
• Update Time: 2025-06-14

1-(2-chloropropanoyl)-7a-phenyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one Chemical and Physical Properties

Names and Identifiers

• 2411237-70-0
• Z3774941033
• EN300-7560178
• 1-(2-chloropropanoyl)-7a-phenyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one

• Inchi： 1S/C15H17ClN2O2/c1-11(16)14(20)18-10-9-17-13(19)7-8-15(17,18)12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3
• InChI Key： IYPVREIDPUEQLX-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCN2C(CCC21C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 292.0978555g/mol
• Monoisotopic Mass: 292.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.6Ų

Additional information on 1-(2-chloropropanoyl)-7a-phenyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one

Comprehensive Overview of 1-(2-chloropropanoyl)-7a-phenyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one (CAS No. 2411237-70-0)

The compound 1-(2-chloropropanoyl)-7a-phenyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one (CAS No. 2411237-70-0) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolo-imidazolone core, makes it a valuable scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

One of the most intriguing aspects of this compound is its chloropropanoyl moiety, which enhances its reactivity and versatility in synthetic chemistry. The presence of a phenyl group further contributes to its lipophilicity, making it a candidate for crossing biological membranes. These properties align with current trends in small-molecule drug development, where researchers prioritize compounds with balanced pharmacokinetic profiles. The demand for such molecules has surged, as evidenced by frequent searches for "pyrrolo-imidazolone derivatives" and "heterocyclic compounds in drug design" in scientific databases.

In recent years, the scientific community has focused on sustainable synthesis methods for complex heterocycles like 1-(2-chloropropanoyl)-7a-phenyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one. This aligns with the broader push toward green chemistry, a topic frequently queried in academic and industrial forums. Optimizing the synthesis of this compound could reduce waste and energy consumption, addressing environmental concerns while maintaining high yields. Such advancements are critical, as searches for "eco-friendly heterocycle synthesis" have grown exponentially.

The pharmacological potential of this compound is another area of intense exploration. Preliminary studies suggest that its imidazolone core may interact with targets involved in inflammation and metabolic disorders. This has led to increased interest in "imidazolone-based therapeutics", a trending topic in medicinal chemistry. Researchers are particularly keen on its potential applications in precision medicine, where tailored therapies are developed for specific patient populations. The compound's structural complexity offers multiple sites for modification, enabling fine-tuning of its biological activity.

From a commercial perspective, CAS No. 2411237-70-0 represents a niche but growing segment in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in response to queries like "buy pyrrolo-imidazolone derivatives" and "custom synthesis of chloropropanoyl compounds". Its applications extend beyond pharmaceuticals, with potential uses in advanced materials and catalysis. As industries seek innovative solutions, the demand for such specialized molecules is expected to rise.

In conclusion, 1-(2-chloropropanoyl)-7a-phenyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one stands at the intersection of cutting-edge research and industrial innovation. Its multifaceted properties make it a compelling subject for further study, particularly in the realms of drug discovery and sustainable chemistry. As scientific inquiries and market demands evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.